Cas no 333986-95-1 (Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate
• CAS No: 333986-95-1
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 2137365
• Update Time: 2025-06-09

Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate
• IWHGVQIZMVHGQE-UHFFFAOYSA-N
• Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate

• Inchi： 1S/C16H24N2O2S/c1-16(2,3)20-15(19)18-10-8-14(9-11-18)21-13-6-4-12(17)5-7-13/h4-7,14H,8-11,17H2,1-3H3
• InChI Key： IWHGVQIZMVHGQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Topological Polar Surface Area: 80.9

Additional information on Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate

Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate (CAS No. 333986-95-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate (CAS No. 333986-95-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has attracted considerable attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving this compound.

The chemical structure of tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate is noteworthy for its combination of a tert-butyl ester group, a piperidine ring, and an aminophenylthio moiety. The tert-butyl ester group provides stability and protects the carboxylic acid during synthesis and subsequent reactions. The piperidine ring, a common motif in many bioactive compounds, contributes to the compound's overall conformational flexibility and binding properties. The aminophenylthio moiety, which includes an amino group and a thiophenyl group, imparts additional reactivity and functional diversity.

The synthesis of tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate typically involves several key steps. One common approach is to start with 4-aminobenzenethiol, which is then coupled with tert-butyl piperidine-1-carboxylate using standard coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This reaction forms the desired product through the formation of an amide bond between the carboxylic acid of the tert-butyl ester and the amino group of the thiophenol. The reaction conditions are carefully optimized to ensure high yields and purity.

Recent research has highlighted the potential of tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action is believed to involve the disruption of cellular signaling pathways and induction of apoptosis.

In addition to its anticancer properties, tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate has also shown promise in neurodegenerative diseases. Research conducted at the University of California found that this compound can modulate specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and target specific receptors makes it an attractive candidate for further investigation.

The pharmacokinetic properties of tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate have also been studied extensively. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings.

In conclusion, tert-butyl 4-(4-aminophenylthio)piperidine-1-carboxylate (CAS No. 333986-95-1) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure provides a solid foundation for further derivatization and optimization. Ongoing research continues to uncover new potential uses for this compound, particularly in cancer therapy and neurodegenerative diseases. As more studies are conducted, it is likely that this compound will play an increasingly important role in drug discovery and development.